Cas no 98139-15-2 (4-Aminopyridine-2-carbonitrile)

• Product Name: 4-Aminopyridine-2-carbonitrile
• CAS No: 98139-15-2
• Molecular Formula: C₆H₅N₃
• Molecular Weight: 119.1240
• MDL: MFCD07374351
• CID: 61941
• PubChem ID: 23131454

4-Aminopyridine-2-carbonitrile Properties

Names and Identifiers

• 4-Aminopyridine-2-carbonitrile
• 4-AMINO-2-CYANOPYRIDINE
• 4-aminopicolinonitrile
• 2-Pyridinecarbonitrile, 4-amino-
• 4-amino-2-pyridinecarbonitrile
• PubChem23209
• 4-azanylpyridine-2-carbonitrile
• 4-Amino-pyridine-2-carbonitrile
• GMKRESMCPMIWGU-UHFFFAOYSA-N
• SBB055731
• AM1232
• 6862AC
• SB10166
• PB10426
• 4-Aminopyridine-2-car
• DTXSID80630864
• J-514328
• 4-Aminopyridine-2-carbonitrile, AldrichCPR
• AKOS005199080
• EN300-79765
• CS-W006522
• SY042048
• TS-01611
• MFCD07374351
• SCHEMBL1796309
• FT-0653082
• AC-24541
• 9819-15-2
• A845817
• 98139-15-2
• Z1041131844

• MDL： MFCD07374351
• InChIKey： GMKRESMCPMIWGU-UHFFFAOYSA-N
• Inchi： 1S/C6H5N3/c7-4-6-3-5(8)1-2-9-6/h1-3H,(H2,8,9)
• SMILES： N1C([H])=C([H])C(=C([H])C=1C#N)N([H])[H]

Computed Properties

• Exact Mass: 119.048
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 119.048
• Heavy Atom Count: 9
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 62.7

Experimental Properties

• LogP: 1.11668
• PSA: 62.70000
• Refractive Index: 1.594
• Boiling Point: 368.2°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 368.2 °C at 760 mmHg
• Color/Form: No data avaiable
• Density: 1.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides